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Compound Name: Org 12962

CAS No.: 132834-56-1

Cat. No.: B1677466

Get Quote

A Guide for Investigators Probing the Serotonergic System

Introduction
Org 12962 is a pyridinylpiperazine compound that acts as a potent and selective agonist for

the serotonin 2C (5-HT2C) receptor.[1] Developed initially by Organon as a potential anxiolytic,

its clinical development was halted due to in-vivo side effects attributed to insufficient selectivity

over the 5-HT2A receptor.[1] Despite this, Org 12962 remains a valuable and powerful

research tool for preclinical investigations into the neurobiology of the 5-HT2C receptor. Its

specific pharmacological profile allows researchers to dissect the role of 5-HT2C activation in

various neural circuits and behaviors, particularly those related to anxiety, mood, and cognition.

This guide provides a comprehensive overview of Org 12962, its pharmacological properties,

and detailed protocols for its application in key neuroscience research paradigms. It is

designed for researchers, scientists, and drug development professionals seeking to leverage

this compound to explore the complexities of the serotonergic system.
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Chemical and Pharmacological Properties
Org 12962, with the IUPAC name 1-(5-trifluoromethyl-6-chloropyridin-2-yl)piperazine, is a

member of the arylpiperazine chemical class.[1] Its primary mechanism of action is as a direct

agonist at serotonin 5-HT2 family receptors.

Property Value Source

IUPAC Name
1-(5-trifluoromethyl-6-

chloropyridin-2-yl)piperazine
[1]

Formula C10H11ClF3N3 [1]

Molar Mass 265.66 g·mol−1 [1]

Mechanism 5-HT2C Receptor Agonist [2]

Therapeutic Area
Nervous System Diseases

(Investigational)
[2]

Receptor Binding & Selectivity Profile
The utility of Org 12962 in research stems from its high affinity for the 5-HT2C receptor.

However, its activity at the 5-HT2A receptor is a critical experimental consideration. A study

characterizing its function at recombinant human 5-HT2 receptors provides key insights into its

binding profile.[1]

Receptor Subtype Affinity (pKi) Functional Activity Reference

5-HT2C 8.2 Full Agonist [1]

5-HT2A 7.5 Agonist [1]

5-HT2B 6.8 Agonist [1]

Insight for Researchers: The approximately 5-fold higher affinity for 5-HT2C over 5-HT2A is the

central feature of this compound. While useful, this selectivity window is not absolute. At higher

concentrations, significant 5-HT2A receptor activation is expected. Therefore, experimental

designs should incorporate dose-response studies and, where feasible, control experiments
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using a selective 5-HT2A antagonist (e.g., ketanserin) to isolate the 5-HT2C-mediated effects.

[3]

Signaling Mechanism
As an agonist at 5-HT2C receptors, Org 12962 initiates a canonical Gq/11-coupled signaling

cascade. This pathway is fundamental to the excitatory effects often associated with 5-HT2C

activation in various neuronal populations.
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Caption: Simplified 5-HT2C receptor signaling cascade initiated by Org 12962.
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Applications in Preclinical Neuroscience Research
Org 12962 is primarily applied in studies aimed at elucidating the function of the 5-HT2C

receptor in the central nervous system.

Anxiety and Fear-Related Behaviors: The primary preclinical application is to investigate the

anxiogenic (anxiety-promoting) effects of 5-HT2C receptor activation. This is crucial for

understanding the nuanced role of serotonin in anxiety disorders, where both anxiolytic and

anxiogenic effects can be mediated by different receptor subtypes.[3][4]

Depression and Mood Regulation: The serotonergic system is a cornerstone of

antidepressant pharmacology. Org 12962 can be used to probe how direct 5-HT2C agonism

impacts neural circuits implicated in depression, helping to differentiate its role from that of

other serotonin receptors targeted by broader-acting drugs like SSRIs.[5][6]

Dopamine System Modulation: 5-HT2C receptors exert a powerful inhibitory tone on

dopamine release in several brain regions, including the nucleus accumbens and prefrontal

cortex. Org 12962 is an excellent tool for studying the functional consequences of this

interaction, which is relevant to addiction, motivation, and the side effects of antipsychotic

medications.

Detailed Experimental Protocols
The following protocols are designed to be self-validating and provide a framework for robust

experimental design.

Protocol 3.1: In Vivo Behavioral Assessment of
Anxiolytic/Anxiogenic Effects
This protocol uses the Elevated Plus Maze (EPM), a standard and widely validated paradigm

for assessing anxiety-like behavior in rodents. The test is based on the animal's natural

aversion to open, elevated spaces.

Objective: To determine the dose-dependent effect of Org 12962 on anxiety-like behavior.

Materials:
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Org 12962

Vehicle (e.g., 0.9% saline with 1% DMSO)

Positive Control (e.g., Diazepam for anxiolytic effect, or a known anxiogenic compound)

Adult male rodents (e.g., C57BL/6 mice or Sprague-Dawley rats)

Elevated Plus Maze apparatus

Video tracking software

Procedure:

Animal Habituation: House animals in the testing facility for at least one week prior to the

experiment. Handle each animal for 2-3 minutes daily for 3 days leading up to the test to

reduce handling stress.

Drug Preparation: Prepare fresh solutions of Org 12962 at desired concentrations (e.g., 0.1,

0.5, 1.0, 2.5 mg/kg). A vehicle-only solution and a positive control solution should also be

prepared.

Experimental Groups: Randomly assign animals to treatment groups (e.g., Vehicle, Org
12962 0.5 mg/kg, Org 12962 1.0 mg/kg, Org 12962 2.5 mg/kg). A minimum of n=8-10

animals per group is recommended.

Drug Administration: Administer Org 12962 (or vehicle/control) via intraperitoneal (i.p.)

injection 30 minutes prior to testing. This pre-treatment time should be optimized based on

the compound's known pharmacokinetics.

EPM Testing:

Place the animal gently in the center of the maze, facing one of the open arms.

Allow the animal to explore the maze freely for 5 minutes.

Record the session using an overhead camera.
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After each trial, clean the maze thoroughly with 70% ethanol to eliminate olfactory cues.

Data Analysis: Use video tracking software to score the following parameters:

Time spent in the open arms (s)

Time spent in the closed arms (s)

Number of entries into open arms

Number of entries into closed arms

Total distance traveled (m)

Data Interpretation:

Anxiogenic Effect: A significant decrease in the percentage of time spent in the open arms

and/or the percentage of open arm entries compared to the vehicle group suggests an

anxiogenic-like effect.

Anxiolytic Effect: An increase in these parameters suggests an anxiolytic-like effect.

Locomotor Activity: The total distance traveled is a crucial control parameter. If a dose of Org
12962 significantly alters total distance, it may indicate sedative or hyper-locomotor effects

that could confound the interpretation of the anxiety measures.
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Caption: Experimental workflow for in vivo behavioral testing using the Elevated Plus Maze.
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Protocol 3.2: In Vivo Electrophysiology
This protocol provides a framework for measuring changes in the firing rate of neurons in a

brain region of interest (e.g., the Ventral Tegmental Area, VTA, where 5-HT2C receptors

modulate dopamine neuron activity) following systemic administration of Org 12962.

Objective: To characterize the electrophysiological response of a specific neuronal population

to 5-HT2C receptor activation by Org 12962.

Materials:

Org 12962

Anesthetic (e.g., isoflurane or urethane)

Stereotaxic apparatus

High-impedance microelectrodes

Amplifier and data acquisition system (e.g., Plexon or Spike2)

Anesthetized adult rat

Procedure:

Anesthesia and Surgery: Anesthetize the rat and place it in the stereotaxic frame. Perform a

craniotomy over the target brain region (e.g., VTA) using predetermined coordinates.

Electrode Placement: Slowly lower a recording microelectrode into the target nucleus.

Identify the target neurons based on their known electrophysiological properties (e.g., firing

rate, waveform).

Baseline Recording: Once a stable, single unit is isolated, record its baseline firing activity for

a minimum of 10-15 minutes to ensure stability.

Drug Administration: Administer the vehicle solution (i.p. or i.v.) and continue recording for

20-30 minutes to establish a post-vehicle baseline.
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Org 12962 Administration: Administer a dose of Org 12962 and record the neuronal activity

continuously for at least 60 minutes.

Data Analysis:

Isolate single-unit spikes from the raw recording trace.

Generate firing rate histograms (spikes/second) over time.

Compare the mean firing rate during the baseline period to the post-drug administration

period.

Typically, data is expressed as a percentage change from baseline firing.

Expected Outcome & Interpretation:

Activation of 5-HT2C receptors on GABAergic interneurons within the VTA is expected to

increase their firing. This, in turn, would lead to increased inhibition of dopamine neurons,

resulting in a decrease in the firing rate of identified dopamine neurons.

Observing a dose-dependent decrease in the firing rate of VTA dopamine neurons following

Org 12962 administration would provide direct electrophysiological evidence of its

modulatory role in the dopamine system.[7][8]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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